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1,4-PREGNADIEN-3,20-DIONE 1,4-PREGNADIEN-3,20-DIONE Delta(1)-progesterone is a 3-oxo Delta(4)-steroid that is progesterone which has been oxidised to introduce a double bond between positions 1 and 2. It is a 20-oxo steroid and a 3-oxo-Delta(1),Delta(4)-steroid. It derives from a progesterone. It derives from a hydride of a steroid fundamental parent.
Brand Name: Vulcanchem
CAS No.: 1162-54-5
VCID: VC0075004
InChI: InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol

1,4-PREGNADIEN-3,20-DIONE

CAS No.: 1162-54-5

Main Products

VCID: VC0075004

Molecular Formula: C21H28O2

Molecular Weight: 312.4 g/mol

1,4-PREGNADIEN-3,20-DIONE - 1162-54-5

CAS No. 1162-54-5
Product Name 1,4-PREGNADIEN-3,20-DIONE
Molecular Formula C21H28O2
Molecular Weight 312.4 g/mol
IUPAC Name (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
Standard InChIKey QIEPWCSVQYUPIY-LEKSSAKUSA-N
Isomeric SMILES CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C
SMILES CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Canonical SMILES CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Description Delta(1)-progesterone is a 3-oxo Delta(4)-steroid that is progesterone which has been oxidised to introduce a double bond between positions 1 and 2. It is a 20-oxo steroid and a 3-oxo-Delta(1),Delta(4)-steroid. It derives from a progesterone. It derives from a hydride of a steroid fundamental parent.
Synonyms 1,2-dehydroprogesterone
1-dehydroprogesterone
1-dehydroprogesterone, (13alpha,17alpha)-(+-)-isome
PubChem Compound 247929
Last Modified Nov 11 2021
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